Cas no 39578-65-9 (3H-1,2,4-Triazole-3-thione, 2,4-dihydro-4-phenyl-5-undecyl-)

• Product Name: 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-4-phenyl-5-undecyl-
• CAS No: 39578-65-9
• MF: C₁₉H₂₉N₃S
• MW: 331.518663167953
• CID: 1509835
• PubChem ID: 15464717
• Update Time: 2025-04-21

3H-1,2,4-Triazole-3-thione, 2,4-dihydro-4-phenyl-5-undecyl- Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-4-phenyl-5-undecyl-
• 4-phenyl-3-undecyl-1H-1,2,4-triazole-5-thione
• SCHEMBL2984817
• 39578-65-9
• DTXSID20573009
• 4-Phenyl-5-undecyl-2,4-dihydro-3H-1,2,4-triazole-3-thione

• Inchi： 1S/C19H29N3S/c1-2-3-4-5-6-7-8-9-13-16-18-20-21-19(23)22(18)17-14-11-10-12-15-17/h10-12,14-15H,2-9,13,16H2,1H3,(H,21,23)
• InChI Key： IOKMSJZZGUOZNK-UHFFFAOYSA-N
• SMILES： S=C1NN=C(CCCCCCCCCCC)N1C1C=CC=CC=1

Computed Properties

• Exact Mass: 331.20847
• Monoisotopic Mass: 331.20821911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 11
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 59.7Ų

Experimental Properties

• PSA: 27.63